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Compound of Interest

Compound Name: 2-(Fmoc-amino)-4-pentynoic acid

Cat. No.: B1335250 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like 2-(Fmoc-amino)-4-pentynoic acid are

paramount for ensuring laboratory safety and environmental compliance. This guide provides

essential, step-by-step procedures for the safe disposal of this compound, grounded in

information from safety data sheets (SDS).

Chemical and Safety Data
Before handling 2-(Fmoc-amino)-4-pentynoic acid, it is crucial to be aware of its properties

and associated hazards. This information is critical for implementing appropriate safety

measures throughout the handling and disposal process.
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Property Value

Chemical Name
2-((((9h-fluoren-9-

yl)methoxy)carbonyl)amino)pent-4-ynoic acid[1]

CAS Number 191215-87-9[1]

Molecular Formula C20H17NO4[1]

Appearance White solid[1]

Purity 95%[1]

Signal Word Warning[1]

GHS Pictogram GHS07[1]

Hazard Statements
Causes skin irritation, Causes serious eye

irritation, May cause respiratory irritation.

Storage

Store at room temperature in a dry, well-

ventilated place.[1][2] Keep container tightly

closed.[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the safe disposal of 2-(Fmoc-amino)-4-
pentynoic acid. This procedure is designed to minimize exposure and ensure that the

chemical waste is handled in accordance with standard laboratory safety practices and

regulatory guidelines.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Engineering Controls: Always handle 2-(Fmoc-amino)-4-pentynoic acid in a well-ventilated

area, preferably within a chemical fume hood.[2]

Personal Protective Equipment:

Wear appropriate protective gloves that have been inspected prior to use.
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Use safety glasses or goggles for eye protection.

Wear a lab coat or other protective clothing to prevent skin contact.

If there is a risk of inhalation of dust, use a respirator.

2. Waste Segregation and Collection:

Waste Container: Use a designated, leak-proof, and clearly labeled hazardous waste

container. The container must have a tight-fitting cap.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "2-(Fmoc-amino)-4-pentynoic acid".

Segregation: Do not mix this waste with other waste streams unless compatibility has been

confirmed. Specifically, avoid mixing with incompatible materials such as bases or reducing

agents.[3]

3. Spill Management:

In the event of a spill, avoid generating dust.

Carefully sweep up the solid material and place it into the designated hazardous waste

container.

Clean the affected area thoroughly.

Do not allow the product to enter drains.[3]

4. Final Disposal:

Ensure the waste container is securely closed.

Store the sealed waste container in a designated, safe, and secure secondary containment

area while awaiting pickup.

The final disposal of the contents and the container must be conducted through an approved

and licensed waste disposal company.[2][4] Follow your institution's specific procedures for
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arranging hazardous waste pickup.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-(Fmoc-amino)-4-pentynoic acid.
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Start: Need to dispose of
2-(Fmoc-amino)-4-pentynoic acid

Step 1: Don Personal
Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Step 2: Work in a
Chemical Fume Hood

Step 3: Prepare Labeled
Hazardous Waste Container

Step 4: Carefully Transfer Waste
into Container

Step 5: Securely Seal
the Container

Step 6: Store in Designated
Secondary Containment Area

Step 7: Arrange for Pickup by
Approved Waste Disposal Service

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-(Fmoc-amino)-4-pentynoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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